N-(3-Cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C21H18N6O3/c1-11-8-18(28)25-21(23-11)27-17(9-16(26-27)12-6-7-12)24-20(30)19(29)14-10-22-15-5-3-2-4-13(14)15/h2-5,8-10,12,22H,6-7H2,1H3,(H,24,30)(H,23,25,28)
• InChI Key: ATZAPLINURNNFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C(=O)C4=CNC5=CC=CC=C54
• Molecular Formula: C21H18N6O3
• Molecular Weight: 402.4 g/mol

Description

N-(3-Cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C21H18N6O3 and its molecular weight is 402.414. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activities

• Synthesis of Pyrazolo[3,4-d]pyrimidine Analogues : A study describes the synthesis of pyrazolo[3,4-d]pyrimidine analogues with potential antitumor activities. A key step in this synthesis involves a palladium-catalyzed C-C coupling, demonstrating the compound's role in developing novel anticancer agents (Taylor & Patel, 1992).

• Antimicrobial and Anticancer Properties : Research into pyrimidine linked pyrazole heterocyclics highlights their synthesis via microwave irradiation and evaluates their insecticidal and antibacterial potential. Such studies are crucial for discovering new treatments based on pyrazolo[3,4-d]pyrimidine derivatives (Deohate & Palaspagar, 2020).

• Design and Synthesis for Anticancer Agents : Novel pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives were designed, synthesized, and evaluated for their in vitro cytotoxicity against various human cancer cell lines. This research underscores the therapeutic potential of compounds related to N-(3-Cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(1H-indol-3-yl)-2-oxoacetamide in cancer treatment (Alam et al., 2018).

Antimicrobial Research

• Antimicrobial Activities : Investigations into novel isoxazolines and isoxazoles derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives highlight the antimicrobial potential of such compounds. This research contributes to the development of new antimicrobial agents and underscores the importance of structural diversity in medicinal chemistry (Rahmouni et al., 2014).

Biological Evaluation and Drug Design

• Biological Activity of Pyrazolo[3,4-d]pyrimidine Derivatives : The design, synthesis, and biological activity evaluation of pyrazolo[3,4-d]pyrimidine derivatives containing an indole moiety were conducted to investigate their antiproliferative activity against human cancer cell lines. Such studies are foundational in the development of new chemotherapeutic agents (Sun et al., 2020).